Cas no 891112-62-2 (1-(4-chlorophenyl)methyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea
• CAS No: 891112-62-2
• MF: C₂₀H₂₀ClN₃O₄
• MW: 401.843503952026
• CID: 5512019
• PubChem ID: 16819960
• Update Time: 2025-07-09

1-(4-chlorophenyl)methyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-3-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)urea
• AKOS024623571
• 1-[(4-chlorophenyl)methyl]-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]urea
• 891112-62-2
• F2024-2353
• AB00677953-01
• 1-(4-chlorophenyl)methyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C20H20ClN3O4/c21-14-3-1-13(2-4-14)11-22-20(26)23-15-9-19(25)24(12-15)16-5-6-17-18(10-16)28-8-7-27-17/h1-6,10,15H,7-9,11-12H2,(H2,22,23,26)
• InChI Key： ILXDUZQLBFCQHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NC1CC(N(C2C=CC3=C(C=2)OCCO3)C1)=O)=O

Computed Properties

• Exact Mass: 401.1142338g/mol
• Monoisotopic Mass: 401.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.9Ų

Additional information on 1-(4-chlorophenyl)methyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea

Compound CAS No. 891112-62-2: 1-(4-Chlorophenyl)methyl-3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-ylurea

The compound with CAS No. 891112-62-2, known as 1-(4-chlorophenyl)methyl-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]urea, is a complex organic molecule with potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a chlorophenyl group, a benzodioxin moiety, and a pyrrolidine ring fused with a urea functional group. The combination of these structural elements suggests that this compound may exhibit interesting pharmacological properties, making it a subject of interest for researchers in drug discovery and development.

Recent studies have highlighted the importance of benzodioxin derivatives in medicinal chemistry due to their ability to modulate various biological targets. The benzodioxin moiety in this compound is particularly notable as it can act as a bioisostere for other aromatic systems, potentially enhancing the compound's bioavailability and stability. Additionally, the presence of the chlorophenyl group introduces electronic effects that could influence the compound's interaction with biological systems.

The pyrrolidine ring in this molecule is another key feature. Pyrrolidine derivatives are widely studied for their role in peptide synthesis and as scaffolds for drug molecules. The oxidation state of the pyrrolidine ring (as indicated by the "5-oxo" designation) further suggests that this compound may participate in redox reactions or serve as a platform for covalent modifications. The integration of a urea group adds another layer of functionality, as urea derivatives are known for their ability to form hydrogen bonds and act as inhibitors of various enzymes.

From an analytical standpoint, the synthesis and characterization of this compound would require advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods would help confirm the molecular structure and purity of the compound. Furthermore, computational chemistry tools like molecular docking could be employed to predict the binding affinity of this compound to target proteins, providing insights into its potential therapeutic applications.

In terms of applications, this compound could be explored for its potential as an inhibitor of kinases or other enzymes involved in disease pathways. The combination of its structural features makes it a promising candidate for further investigation in areas such as oncology or inflammation research. However, extensive preclinical studies would be required to evaluate its safety and efficacy before any clinical applications can be considered.

It is also worth noting that the synthesis of such complex molecules often involves multi-step reactions requiring precise control over reaction conditions. The use of protecting groups and catalytic agents would likely play a critical role in ensuring high yields and purity during the synthesis process.

In conclusion, CAS No. 891112-62-2 represents a sophisticated organic molecule with intriguing structural features that warrant further exploration in both academic and industrial settings. By leveraging cutting-edge research techniques and technologies, scientists can unlock the full potential of this compound and contribute to the advancement of medicinal chemistry.